Cas no 878060-87-8 (1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one
• CAS No: 878060-87-8
• MF: C₂₄H₂₅F₃N₂O₃S
• MW: 478.52711558342
• CID: 5510639
• Update Time: 2025-07-01

1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-[3-[[4-(trifluoromethyl)phenyl]methylsulfonyl]indol-1-yl]ethanone
• 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C24H25F3N2O3S/c25-24(26,27)19-11-9-18(10-12-19)17-33(31,32)22-15-29(21-8-4-3-7-20(21)22)16-23(30)28-13-5-1-2-6-14-28/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2
• InChI Key： JOMGPXSIHUXUDV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=C(C(F)(F)F)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one

Introduction to 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 878060-87-8, specifically named 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one, represents a fascinating intersection of structural complexity and biological activity. This molecule, characterized by its intricate framework of fused heterocyclic rings and functional groups, has garnered significant attention in the field of chemical biology due to its potential pharmacological applications. The presence of an azepane moiety combined with a trifluoromethyl group and a sulfonyl substituent on an indole ring suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the ability to design molecules with precise structural features that enhance binding affinity and selectivity. The 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one structure exemplifies this trend, as it integrates several pharmacophoric elements known to modulate biological pathways. The azepane ring, a seven-membered saturated heterocycle, is often incorporated into drug candidates due to its ability to mimic the conformational flexibility of natural products while maintaining stability. This feature is particularly valuable in designing molecules that can interact effectively with protein targets.

The trifluoromethyl group is another key structural component that has been strategically employed in medicinal chemistry. This group enhances metabolic stability, improves binding affinity, and can influence electronic properties, making it a common modification in drug development. In the context of 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one, the trifluoromethyl moiety is positioned within a phenyl ring that is further functionalized with a sulfonyl group. This combination suggests potential interactions with biological targets that are sensitive to electron-withdrawing effects, such as enzymes or receptors involved in inflammatory pathways.

The indole ring, another prominent feature of the compound, is well-documented for its diverse biological activities. Indole derivatives are known to exhibit properties ranging from antimicrobial to anti-inflammatory effects, depending on their structural modifications. In 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one, the indole ring is linked to the azepane via an ethanone bridge, and further substituted with a sulfonylated phenyl group. This arrangement creates a molecule with potential dual functionality, capable of interacting with multiple targets or modulating signaling pathways through different mechanisms.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of complex molecules like 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one more efficiently than ever before. These technologies have allowed for the prediction of binding affinities, identification of potential drug-like properties, and optimization of lead compounds for therapeutic use. The integration of machine learning algorithms has further accelerated this process by providing predictive models that can assess molecular interactions with high accuracy.

The significance of this compound extends beyond its individual structural features; it also represents a broader trend in drug discovery where multi-target interactions are being exploited to develop more effective therapies. Multi-target drugs have the advantage of addressing multiple aspects of a disease simultaneously, potentially leading to synergistic effects and reduced side effects. The complex architecture of 1-(azepan-1-yl)-2-(3-{4-(trifluoromethyl)phenylmethanesulfonyl}-1H-indol-1-yl)ethan-1-one suggests that it may possess such capabilities, making it an attractive candidate for further investigation.

In conclusion, CAS no 878060-87-8 corresponds to a molecule that embodies the cutting edge of modern chemical biology. Its unique combination of structural elements—such as the azepane ring, trifluoromethyl group, and sulfonylated indole—positions it as a promising candidate for therapeutic development. As research continues to uncover new biological pathways and targets, compounds like 1-(azepan-1-yly)-2(3{4(trifluoromethyl)phenylethanesulfonyl} 11Hindol 11 y} ethan 11 one will undoubtedly play a crucial role in shaping the future of medicine. The ongoing exploration of its pharmacological properties holds great promise for addressing complex diseases through innovative chemical solutions.